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6α-Hydroxy 17β-Estradiol 6α-Hydroxy 17β-Estradiol 6alpha-hydroxy-17beta-estradiol is a 4-hydroxy steroid that consists of 17beta-estradiol bearing an additional 6alpha-hydroxy substituent. It derives from a 17beta-estradiol.
Brand Name: Vulcanchem
CAS No.: 1229-24-9
VCID: VC0140464
InChI: InChI=1S/C18H24O3/c1-18-7-6-12-11-3-2-10(19)8-14(11)16(20)9-13(12)15(18)4-5-17(18)21/h2-3,8,12-13,15-17,19-21H,4-7,9H2,1H3/t12-,13-,15+,16+,17+,18+/m1/s1
SMILES: CC12CCC3C(C1CCC2O)CC(C4=C3C=CC(=C4)O)O
Molecular Formula: C18H24O3
Molecular Weight: 288.4 g/mol

6α-Hydroxy 17β-Estradiol

CAS No.: 1229-24-9

Reference Standards

VCID: VC0140464

Molecular Formula: C18H24O3

Molecular Weight: 288.4 g/mol

6α-Hydroxy 17β-Estradiol - 1229-24-9

CAS No. 1229-24-9
Product Name 6α-Hydroxy 17β-Estradiol
Molecular Formula C18H24O3
Molecular Weight 288.4 g/mol
IUPAC Name (6S,8R,9S,13S,14S,17S)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,6,17-triol
Standard InChI InChI=1S/C18H24O3/c1-18-7-6-12-11-3-2-10(19)8-14(11)16(20)9-13(12)15(18)4-5-17(18)21/h2-3,8,12-13,15-17,19-21H,4-7,9H2,1H3/t12-,13-,15+,16+,17+,18+/m1/s1
Standard InChIKey QZZRQURPSRWTLG-WOVZSMEKSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)C[C@@H](C4=C3C=CC(=C4)O)O
SMILES CC12CCC3C(C1CCC2O)CC(C4=C3C=CC(=C4)O)O
Canonical SMILES CC12CCC3C(C1CCC2O)CC(C4=C3C=CC(=C4)O)O
Description 6alpha-hydroxy-17beta-estradiol is a 4-hydroxy steroid that consists of 17beta-estradiol bearing an additional 6alpha-hydroxy substituent. It derives from a 17beta-estradiol.
Synonyms (6α,17β)-Estra-1,3,5(10)-triene-3,6,17-triol; Estra-1,3,5(10)-triene-3,6α,17β-triol; 6α-Hydroxyestradiol; E 2540;
PubChem Compound 5284655
Last Modified Nov 11 2021
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